Cas no 791836-69-6 (beta-D-Glucopyranose, 2-[(2E)-3-phenyl-2-propenoate] 1-(3,4,5-trihydroxybenzoate))

• Product Name: beta-D-Glucopyranose, 2-[(2E)-3-phenyl-2-propenoate] 1-(3,4,5-trihydroxybenzoate)
• CAS No: 791836-69-6
• MF: C₂₂H₂₂O₁₁
• MW: 462.403487682343
• CID: 4739350
• PubChem ID: 5315898
• Update Time: 2024-10-27

beta-D-Glucopyranose, 2-[(2E)-3-phenyl-2-propenoate] 1-(3,4,5-trihydroxybenzoate) Chemical and Physical Properties

Names and Identifiers

• 1-O-Galloyl-2-O-cinnamoyl-glucose
• beta-D-Glucopyranose, 2-[(2E)-3-phenyl-2-propenoate] 1-(3,4,5-trihydroxybenzoate)
• 2-Cinnamoyl-1-galloylglucose
• 1-O-Galloyl-2-O-cinnamoylglucose
• 2-O-cinnamoyl-1-O-galloyl-b-D-glucose
• β-D-Glucopyranose 2-(3-phenyl-2-propenoate) 1-(3,4,5-trihydroxybenzoate) (ACI)
• 56994-83-3
• FS-8217
• cent-D-glucopyranose 2-(3-phenyl-2-propenoate) 1-(3,4,5-trihydroxybenzoate)
• 791836-69-6
• HY-N7963
• [(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(E)-3-phenylprop-2-enoyl]oxyoxan-2-yl] 3,4,5-trihydroxybenzoate
• DTXSID101136867
• AKOS040759417
• I(2)-D-Glucopyranose, 2-[(2E)-3-phenyl-2-propenoate] 1-(3,4,5-trihydroxybenzoate)
• CS-0138892

• Inchi： 1S/C22H22O11/c23-10-15-18(28)19(29)20(32-16(26)7-6-11-4-2-1-3-5-11)22(31-15)33-21(30)12-8-13(24)17(27)14(25)9-12/h1-9,15,18-20,22-25,27-29H,10H2/t15-,18-,19+,20-,22+/m1/s1
• InChI Key： FISMJUPMCGKNNX-PGPONNFDSA-N
• SMILES： O([C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1OC(=O)C=CC1C=CC=CC=1)C(C1C=C(O)C(O)=C(O)C=1)=O

Computed Properties

• Exact Mass: 462.11621151 g/mol
• Monoisotopic Mass: 462.11621151 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 183
• Molecular Weight: 462.4